6-Amino-5-[(4-fluorophenyl)methylideneamino]-2-oxo-1-[4-(trifluoromethoxy)phenyl]pyrimidine-4-carbonitrile

• IUPAC Name: 6-amino-5-[(4-fluorophenyl)methylideneamino]-2-oxo-1-[4-(trifluoromethoxy)phenyl]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C19H11F4N5O2/c20-12-3-1-11(2-4-12)10-26-16-15(9-24)27-18(29)28(17(16)25)13-5-7-14(8-6-13)30-19(21,22)23/h1-8,10H,25H2
• InChI Key: GJYCNTSIEWHRAK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NC2=C(N(C(=O)N=C2C#N)C3=CC=C(C=C3)OC(F)(F)F)N)F
• Molecular Formula: C19H11F4N5O2
• Molecular Weight: 417.3 g/mol

Description

This compound belongs to a series of pyrimidine-5-carbonitrile derivatives. These derivatives have been designed as ATP mimicking tyrosine kinase inhibitors of the epidermal growth factor receptor (EGFR). They have been evaluated for their in vitro cytotoxic activities against a panel of four human tumor cell lines.

Synthesis Analysis

The synthesis of these compounds involves the design of ATP mimicking tyrosine kinase inhibitors. The specific synthesis process of “6-Amino-5-[(4-fluorophenyl)methylideneamino]-2-oxo-1-[4-(trifluoromethoxy)phenyl]pyrimidine-4-carbonitrile” is not detailed in the available resources.

Scientific Research Applications

Synthesis and Chemical Properties

One study explored the synthesis of trifluoromethylated analogues of 4,5-dihydroorotic acid, demonstrating a method to synthesize 2-oxo-6-(trifluoromethyl)-1,2,3,4-tetrahydropyrimidine-4-carbonitriles. These compounds, including analogues similar to the specified compound, were synthesized to explore the interactions and potential bioactivity of trifluoromethylated structures (Sukach et al., 2015).

Biological Activities

Research on pyrazolo[3,4-d]pyrimidine derivatives highlighted their synthesis through a one-pot, three-component reaction and evaluated their antibacterial activity. This approach underscores the potential of pyrimidine carbonitriles, including structures related to the compound , in developing new antibacterial agents (Rostamizadeh et al., 2013).

Another investigation focused on the synthesis of chalcones, pyrazolines, amino pyrimidines, and pyrimidinethiones as antibacterial agents. This study illustrates the compound's relevance in synthesizing derivatives with potential antibacterial properties (Solankee & Patel, 2004).

Antimicrobial Activity and Synthesis Methods

Further research has been conducted on the synthesis and characterization of pyrimidine carbonitrile derivatives, evaluating their antimicrobial activity against various bacterial and fungal strains. This research suggests that derivatives of the specified compound can be potent antimicrobial agents (Bhat & Begum, 2021).

Future Directions

The future directions for this compound could involve further investigation of its kinase inhibitory activities against EGFR WT and EGFR T790M. Additionally, further in silico ADMET studies could be performed to explore its drug-likeness properties.